Cas no 50649-24-6 (Benzoic acid, 4-methoxy-, 4-ethoxyphenyl ester)
50649-24-6 structure
Product Name:Benzoic acid, 4-methoxy-, 4-ethoxyphenyl ester
CAS No:50649-24-6
MF:C16H16O4
MW:272.295845031738
CID:364401
PubChem ID:59769013
Update Time:2025-04-19
Benzoic acid, 4-methoxy-, 4-ethoxyphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-methoxy-, 4-ethoxyphenyl ester
- (4-ethoxyphenyl) 4-methoxybenzoate
- 50649-24-6
- SCHEMBL9905856
- 4-Methoxy-benzoic acid 4-ethoxy-phenyl ester
- 4-Ethoxyphenyl 4-methoxybenzoate
- DTXSID80732897
-
- Inchi: 1S/C16H16O4/c1-3-19-14-8-10-15(11-9-14)20-16(17)12-4-6-13(18-2)7-5-12/h4-11H,3H2,1-2H3
- InChI Key: CNDHOHCPYLBAKS-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1)OC)=O)C1C=CC(=CC=1)OCC
Computed Properties
- Exact Mass: 272.10488
- Monoisotopic Mass: 272.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Benzoic acid, 4-methoxy-, 4-ethoxyphenyl ester Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
50649-24-6 (Benzoic acid, 4-methoxy-, 4-ethoxyphenyl ester) Related Products
- 744-45-6(Diphenyl isophthalate)
- 93-44-7(naphthalen-2-yl benzoate)
- 93-99-2(Phenyl benzoate)
- 94-30-4(Ethyl 4-methoxybenzoate)
- 136-36-7(3-Hydroxyphenyl benzoate)
- 94-01-9(1,3-Dibenzoyloxybenzene)
- 2345-34-8(4-Acetoxybenzoic acid)
- 2150-37-0(Methyl 3,5-dimethoxybenzoate)
- 121-98-2(Methyl 4-methoxybenzoate)
- 1486-51-7(4-Benzyloxybenzoic acid)
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